![molecular formula C15H23N3O3 B5662651 ethyl 5-{[(diethylamino)carbonyl]amino}-2,6-dimethylnicotinate](/img/structure/B5662651.png)
ethyl 5-{[(diethylamino)carbonyl]amino}-2,6-dimethylnicotinate
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Overview
Description
Synthesis Analysis
The synthesis of related compounds involves multiple steps, including the preparation of intermediates such as ethyl N-2,2-bis(ethoxycarbonyl)vinylglycinate and their further reactions to produce derivatives with heteroaryl substitutions. These processes are crucial for generating compounds with specific functionalities and properties (Gorazd Soršak et al., 1995). Additionally, the synthesis of ethyl 5-amino-1-[(5′-methyl-1′-t-butyl-4′-pyrazolyl)carbonyl] -3-methylthio-1H-pyrazole-4-carboxylate involves the treatment with ethyl 2-cyano-3,3-dimethylthioacrylate, highlighting the complexity and versatility of synthetic strategies employed for such compounds (L. Minga, 2005).
Molecular Structure Analysis
Molecular structure determination, often through X-ray diffraction, provides critical insights into the compound's conformation and intermolecular interactions. For example, solid-state structure analysis of related compounds reveals strong hydrogen bonds and weak C–H…Cl−, C–H…O contacts, indicating the importance of molecular geometry in defining the compound's chemical behavior (K. Ostrowska et al., 2015).
Chemical Reactions and Properties
The reactivity and transformation of such compounds can lead to the formation of heterocyclic systems, demonstrating their versatility in synthetic chemistry. For instance, the reaction of ethyl (Z)-2-[2,2-bis(ethoxycarbonyl)vinyl]amino-3-dimethylaminopropenoate with heterocyclic amines produces derivatives that are pivotal in synthesizing fused hetero-cyclic systems, showcasing the compound's reactivity and potential for creating complex structures (Gorazd Soršak et al., 1995).
Physical Properties Analysis
The physical properties, such as crystallinity, solubility, and molecular geometry, play a significant role in the compound's applications. Studies on related compounds have shown that crystal structure determination can reveal details about the compound's stability and interactions at the molecular level, which are essential for understanding its behavior in different environments (L. Minga, 2005).
properties
IUPAC Name |
ethyl 5-(diethylcarbamoylamino)-2,6-dimethylpyridine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23N3O3/c1-6-18(7-2)15(20)17-13-9-12(14(19)21-8-3)10(4)16-11(13)5/h9H,6-8H2,1-5H3,(H,17,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KYUVDXVTXQRQFE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)NC1=C(N=C(C(=C1)C(=O)OCC)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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